Cas no 1357729-31-7 (N-(3-chloro-4-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(3-chloro-4-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1357729-31-7
• MF: C₂₀H₁₆ClF₂N₃O
• MW: 387.810350418091
• CID: 5399620
• Update Time: 2025-06-14

N-(3-chloro-4-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Chloro-4-fluorophenyl)amino]-6-fluoro-3-quinolinyl]-1-pyrrolidinylmethanone
• N-(3-chloro-4-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H16ClF2N3O/c21-16-10-13(4-5-17(16)23)25-19-14-9-12(22)3-6-18(14)24-11-15(19)20(27)26-7-1-2-8-26/h3-6,9-11H,1-2,7-8H2,(H,24,25)
• InChI Key： ARGNWKRFTAZDIJ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(F)C(Cl)=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Experimental Properties

• Density: 1.433±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.2±50.0 °C(Predicted)
• pka: 4.85±0.50(Predicted)

Additional information on N-(3-chloro-4-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

Research Brief on N-(3-chloro-4-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS: 1357729-31-7)

The compound N-(3-chloro-4-fluorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS: 1357729-31-7) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of kinase inhibitors. This quinoline derivative has shown significant potential in targeting specific signaling pathways implicated in various disease states, with recent studies focusing on its structural optimization and biological evaluation.

Recent publications in 2023-2024 have demonstrated that this compound exhibits potent inhibitory activity against several tyrosine kinases, with particular emphasis on its selectivity profile. The molecular structure, featuring both the quinoline core and the pyrrolidine-1-carbonyl moiety, appears to contribute to its unique binding characteristics. Computational docking studies published in the Journal of Medicinal Chemistry (2024) suggest that the compound adopts a distinctive binding mode in the ATP-binding pocket of target kinases.

Pharmacological characterization studies have revealed interesting pharmacokinetic properties of 1357729-31-7. The fluorinated aromatic systems appear to enhance metabolic stability while maintaining favorable solubility characteristics. Recent in vivo studies in murine models (Cancer Research, 2023) demonstrated promising tumor growth inhibition with acceptable toxicity profiles, suggesting potential for further development as an anticancer agent.

Structure-activity relationship (SAR) investigations have been particularly active in the past year, with several research groups publishing modified analogs of the parent compound. These studies have identified key structural features essential for maintaining potency while improving drug-like properties. Notably, the 3-chloro-4-fluorophenyl group at the 4-position and the pyrrolidine carbonyl at the 3-position have been shown to be critical for target engagement.

The synthetic route to 1357729-31-7 has been optimized in recent work, with new methodologies published in Organic Process Research & Development (2024) demonstrating improved yields and scalability. These advancements are particularly important as the compound moves toward potential preclinical development. Current challenges being addressed in the literature include further optimization of bioavailability and mitigation of potential off-target effects.

Emerging research directions include exploration of this chemical scaffold for applications beyond oncology, with recent preliminary data suggesting potential in inflammatory and neurodegenerative diseases. However, these applications remain speculative at this stage and require further validation. The compound continues to serve as an important tool molecule for understanding kinase signaling pathways and their modulation.